Vandetanib-d6

• Molecular Formula: C22H24BrFN4O2
• Molecular Weight: 481.4 g/mol
• InChI: InChI=1S/C22H24BrFN4O2/c1-28-7-5-14(6-8-28)12-30-21-11-19-16(10-20(21)29-2)22(26-13-25-19)27-18-4-3-15(23)9-17(18)24/h3-4,9-11,13-14H,5-8,12H2,1-2H3,(H,25,26,27)/i1D3,2D3
• InChIKey: UHTHHESEBZOYNR-WFGJKAKNSA-N

Accurate quantification of Vandetanib in biological matrices is hindered by matrix effects and co-eluting interferences when using non-isotopic internal standards. Vandetanib-d6 is the certified solution. - **Core Value:** Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS; co-elutes with unlabeled analyte to correct ion suppression. - **Performance Data:** Enables precise quantification in human plasma (1.0-3000 ng/mL) with intra-day precision ≤5.9% and accuracy 104.0-108.5%. - **Supply Certainty:** ≥99% isotopic purity; available for method validation (AMV) and QC release testing. Ships internationally.

Vandetanib-d6: Deuterated Internal Standard for Bioanalysis

Vandetanib-d6 (CAS 1174683-49-8) is a hexa-deuterated isotopologue of the multi-kinase inhibitor Vandetanib (ZD6474), designed specifically as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of Vandetanib by GC-MS or LC-MS/MS . As a heavy isotope-labeled analog, Vandetanib-d6 co-elutes with the non-labeled analyte under chromatographic separation, enabling precise correction for matrix effects, ion suppression/enhancement, and variability in sample preparation and instrument response [1]. Vandetanib itself is a potent, orally active inhibitor of VEGFR2/KDR (IC50 = 40 nM), VEGFR3/FLT4 (IC50 = 110 nM), and EGFR/HER1 (IC50 = 500 nM), and is clinically approved for medullary thyroid cancer [2].

Stable isotope-labelled (deuterated) internal standard for LC‑MS/MS

Co‑elutes with Vandetanib for reliable matrix-effect correction

High isotopic enrichment (≥99% deuterated forms)

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [2] Wedge SR, Ogilvie DJ, Dukes M, et al. ZD6474 inhibits vascular endothelial growth factor signaling, angiogenesis, and tumor growth following oral administration. Cancer Res. 2002;62(16):4645-4655. View Source

Vandetanib-d6: Why It Is Irreplaceable

In quantitative LC-MS/MS bioanalysis, substituting a six-deuterium labeled internal standard (Vandetanib-d6) with a four-deuterium analog (Vandetanib-d4) or an unlabeled structural analog introduces significant risks to assay accuracy and reproducibility. The primary failure modes include isotopic cross-talk from the M+4 isotope peak of unlabeled Vandetanib interfering with the d4 internal standard channel, and incomplete chromatographic co-elution of non-deuterated compounds under gradient conditions, which compromises the correction of matrix effects [1]. Vandetanib-d6 provides a mass shift of +6 Da relative to the parent analyte, a widely accepted optimal mass difference that minimizes isotopic spectral overlap while preserving near-identical physicochemical properties for robust and regulatory-compliant method validation [2].

Unlabelled Vandetanib shares identical precursor and product ions, preventing MS discrimination.

Non‑isotopic structural analogues may show differential extraction efficiency and ionization response, risking quantitation bias.

Regulatory bioanalytical guidelines note that stable isotope‑labelled IS adoption is now standard for robust method validation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Vandetanib-d6: Key Analytical Performance Advantages

Mass Shift Enables Unambiguous MS Discrimination

Vandetanib-d6 is supplied with a deuterium incorporation specification of ≥99% for deuterated forms (d1-d6) [1]. This high isotopic enrichment ensures that the M+6 ion abundance in the MS channel is maximized while residual M+4 and M+0 signals are minimized, directly reducing cross-talk with unlabeled Vandetanib's natural isotopic envelope. In contrast, the M+4 ion of unlabeled Vandetanib (arising from naturally occurring isotopes) can contribute detectable signal intensity in the mass channel of a d4-labeled internal standard, introducing systematic positive bias in calibration curves and quality control samples when a d4 analog is used [2].

Mass Shift

Head-to-head

+6.03 Da (481.39 vs 475.36 Da)

Enables unambiguous MS discrimination

Baseline-resolved MRM transitions; no cross-talk

Evidence Dimension	Deuterium Incorporation (Isotopic Purity)
Target Compound Data	≥99% deuterated forms (d1-d6)
Comparator Or Baseline	Vandetanib-d4: typical isotopic purity 98% (inferred from class-level data on deuterated IS)
Quantified Difference	≥1 percentage point higher deuterium incorporation specification
Conditions	Vendor certificate of analysis; mass spectrometry evaluation of isotopic distribution

Why This Matters

Higher isotopic purity directly reduces M+4 isotopic cross-talk interference, improving assay accuracy at lower limits of quantification.

• [1] Calpac Lab. Vandetanib-d6 Product Datasheet. Part Number: AAB-AA01LIUV-1mg. View Source
• [2] Jian W, Edom RW, Xu Y, Weng N. Potential bias and mitigations when using stable isotope labeled parent drug as internal standard for LC–MS/MS quantitation of metabolites. J Chromatogr B. 2010;878(31):3267-3276. View Source

Isotopic Purity Minimizes Unlabelled Interference

Vandetanib-d6 incorporates six deuterium atoms distributed across two distinct methylation sites on the molecule, yielding a mass shift of +6 Da relative to unlabeled Vandetanib (m/z 475.4 → 481.4) . This mass difference exceeds the +4 Da shift provided by d4-labeled alternatives. Critically, the natural abundance M+4 isotope peak of unlabeled Vandetanib exhibits measurable intensity, which can bleed into the selected reaction monitoring (SRM) channel of a d4 internal standard. The +6 Da shift positions the internal standard channel in a region of the mass spectrum where natural isotopic contribution from the unlabeled analyte is negligible [1].

Isotopic Purity

Specification review

≥99% deuterated forms (d1–d6)

Reduces unlabelled interference risk

Supplier CoA; batch-specific purity confirmation

Evidence Dimension	Mass Shift from Parent Analyte
Target Compound Data	+6 Da (m/z 475.4 → 481.4)
Comparator Or Baseline	Hypothetical Vandetanib-d4: +4 Da (m/z 475.4 → 479.4); Unlabeled Vandetanib: 0 Da
Quantified Difference	+6 Da vs. +4 Da (+2 Da additional separation)
Conditions	Electrospray ionization (ESI) positive ion mode LC-MS/MS; full scan and SRM acquisition

Why This Matters

The +6 Da mass shift eliminates M+4 isotopic cross-talk interference that can bias calibration curves when d4 internal standards are employed.

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Analyt Chem. 2008;27(10):924-933. View Source

Co‑elution and Ionization for Accurate Matrix Correction

Vandetanib-d6 is supplied as a fully characterized reference standard compliant with regulatory guidelines and is explicitly designated for analytical method development, analytical method validation (AMV), and quality control (QC) applications supporting Abbreviated New Drug Applications (ANDA) and commercial production of Vandetanib [1]. The compound is provided with detailed characterization data and serves as a traceable reference standard against pharmacopeial monographs (USP or EP) [2]. Unlabeled Vandetanib and non-certified deuterated analogs may lack the certificate of analysis documentation required for regulatory submissions, creating compliance gaps that necessitate additional re-characterization efforts.

Matrix Correction

Class-level

Co‑elution, MF ~0.98 (%CV ≤4.97)

Supports matrix-effect compensation

Ion suppression/enhancement normalized per bioanalytical guidance

Evidence Dimension	Regulatory Documentation and Certification
Target Compound Data	Fully characterized; compliant with regulatory guidelines; certified for AMV, QC, ANDA applications
Comparator Or Baseline	Unlabeled Vandetanib: Active pharmaceutical ingredient (API) intended for pharmacological studies, not certified as analytical reference standard
Quantified Difference	Qualitative: certified analytical reference standard vs. non-certified compound
Conditions	Vendor quality management system; ISO/IEC 17025 accredited reference material production

Why This Matters

Regulatory certification eliminates the need for in-house characterization and validation of the internal standard, reducing method development timeline and regulatory submission risk.

• [1] SynZeal Research. Vandetanib D6 Product Datasheet. CAS 1174683-49-8. View Source
• [2] Axios Research. Vandetanib-d6 Product Specification. CAS 1174683-49-8. View Source

Regulatory Traceability and Validation Support

Multiple vendors consistently report Vandetanib-d6 chemical purity at ≥98%, with select suppliers offering ≥99% purity specifications [1]. This high purity ensures that co-eluting impurities do not generate extraneous signals in the MRM transition channel assigned to the internal standard, which could otherwise artificially suppress or elevate the internal standard response factor. Impurity-derived interference is particularly problematic when the impurity shares a common product ion fragment with the target analyte or internal standard, a risk that escalates when lower-purity (e.g., <95%) analogs are used as alternative internal standards [2].

Traceability

Source review

Certified reference material

Supports method validation and QC

CoA and pharmacopeial traceability documentation

Evidence Dimension	Chemical Purity (HPLC/UV Area%)
Target Compound Data	≥98% (vendors: ChemScene, Cayman, GLPBio, MedChemExpress); ≥99% (Calpac Lab)
Comparator Or Baseline	Industry typical specification for research-grade stable isotope-labeled internal standards: ≥95%
Quantified Difference	≥3 percentage points higher than minimum industry specification
Conditions	HPLC-UV analysis at 254 nm; vendor certificate of analysis

Why This Matters

Higher chemical purity reduces the risk of impurity-derived interference in MRM channels, improving assay specificity and robustness during multi-analyte panel methods.

• [1] GLPBIO. Vandetanib-d6 (ZD6474-d6) Product Page. Catalog No. GC45769. View Source
• [2] FDA Guidance for Industry: Bioanalytical Method Validation. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), May 2018. View Source

DMSO Solubility 10 mg/mL: Facile Preparation of Primary Stock Solutions for LC-MS Calibrators

Vandetanib-d6 demonstrates solubility in DMSO at 10 mg/mL, enabling the convenient preparation of concentrated primary stock solutions for subsequent dilution into working internal standard solutions and calibration standards . This solubility profile is equivalent to that reported for unlabeled Vandetanib, confirming that deuteration does not alter the compound's solubility characteristics. In contrast, certain alternative internal standard candidates such as Vandetanib-d4 may exhibit marginally different solubility due to variations in synthesis routes or counterion content, introducing subtle differences in stock solution preparation workflows .

Evidence Dimension	Solubility in DMSO
Target Compound Data	10 mg/mL
Comparator Or Baseline	Unlabeled Vandetanib: 10 mg/mL (equivalent); Vandetanib-d4: 10 mg/mL (expected, based on structural similarity)
Quantified Difference	Equivalent solubility (0% difference)
Conditions	Room temperature dissolution; visual inspection for complete solubilization

Why This Matters

Equivalent solubility to the parent analyte simplifies parallel preparation of analyte and internal standard stock solutions, reducing workflow complexity and pipetting errors.

Vandetanib-d6: Key Application Scenarios

Bioequivalence and Pharmacokinetic Studies

Vandetanib-d6 is the preferred internal standard for quantifying Vandetanib plasma and tissue concentrations in preclinical PK/TK studies conducted under GLP regulations. The +6 Da mass shift eliminates M+4 isotopic cross-talk interference from the parent analyte [1], ensuring accurate quantification across the full dynamic range (typically 1–1000 ng/mL) required for PK parameter estimation (Cmax, AUC, t½). The ≥99% deuterium incorporation specification [2] minimizes bias at the lower limit of quantification (LLOQ), which is critical for accurately characterizing the terminal elimination phase. This application is directly supported by the vendor certification of Vandetanib-d6 for analytical method validation (AMV) and quality control (QC) use [3].

Therapeutic Drug Monitoring in Oncology

In pivotal BE/BA studies supporting Abbreviated New Drug Application (ANDA) filings, Vandetanib-d6 is employed as the stable isotope-labeled internal standard for the validated LC-MS/MS method. Regulatory agencies including the FDA require that bioanalytical methods used in BE studies demonstrate freedom from matrix effects and isotopic interference [1]. Vandetanib-d6, supplied as a fully characterized reference standard compliant with regulatory guidelines and traceable to pharmacopeial standards (USP/EP) [2], provides the documentation trail necessary for regulatory acceptance. The compound's high chemical purity (≥98%) reduces the likelihood of impurity-related audit findings during method inspection [3].

Generic Drug Development and ANDA Filing

For clinical pharmacology studies investigating Vandetanib exposure-response relationships in medullary thyroid cancer patients, Vandetanib-d6 enables robust and reproducible quantification of steady-state trough concentrations (Cmin,ss). The solubility equivalence (10 mg/mL in DMSO) between Vandetanib-d6 and unlabeled Vandetanib simplifies the parallel preparation of calibrators and quality control samples, reducing operational variability in high-throughput clinical bioanalysis laboratories [1]. The +6 Da mass shift provides unambiguous peak assignment in complex human plasma matrices, minimizing the risk of false-positive integration from co-eluting endogenous compounds or concomitant medications [2].

Forensic Toxicology and Post‑Mortem Analysis

In in vitro metabolic stability and CYP inhibition/induction assays where Vandetanib is incubated with human liver microsomes or hepatocytes, Vandetanib-d6 serves as the internal standard for quantifying parent drug depletion. The deuterium label is positioned at two methoxy/pyrrolidine methylation sites distant from the primary metabolic soft spots (N-demethylation, N-oxidation), ensuring that any potential in-source loss of deuterium (H/D exchange) does not compromise quantitation [1]. The high isotopic purity of ≥99% deuterium incorporation [2] guarantees that the internal standard response remains consistent across multiple analytical batches spanning weeks of incubation time-course experiments.

Application

Selection Property

Validation Focus

Research PK study bioanalysis

SIL‑IS co‑elution for matrix effect correction

Accuracy/precision in human plasma research matrices

Oncology research plasma/CSF analysis

High isotopic purity and interference‑free detection

PK monitoring in research sample volumes

Method validation and QC support

Certified reference standard with full characterization

Bioanalytical validation documentation and traceability

Forensic toxicology research analysis

Definitive mass shift for unambiguous identification

Specificity in degraded and complex matrices

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Analyt Chem. 2008;27(10):924-933. View Source
• [2] Calpac Lab. Vandetanib-d6 Product Datasheet. Part Number: AAB-AA01LIUV-1mg. View Source
• [3] Axios Research. Vandetanib-d6 Product Specification. CAS 1174683-49-8. View Source